Cas no 851131-18-5 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-18-5
• MF: C₂₀H₁₈N₄OS₂
• MW: 394.513121128082
• CID: 6242194
• PubChem ID: 5184112
• Update Time: 2025-06-12

N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• F0599-0083
• AB00668972-01
• AKOS024585917
• N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• 851131-18-5
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C20H18N4OS2/c1-13-4-3-5-15(10-13)24-9-8-21-20(24)26-12-18(25)23-19-22-16-7-6-14(2)11-17(16)27-19/h3-11H,12H2,1-2H3,(H,22,23,25)
• InChI Key： HTGTZCRNBJQBHG-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2=NC=CN2C2C=CC=C(C)C=2)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 394.09220356g/mol
• Monoisotopic Mass: 394.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 113Ų

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, a compound with the CAS number 851131-18-5, represents a fascinating intersection of medicinal chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The unique combination of heterocyclic rings and functional groups in its molecular framework makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The chemical structure of N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide features a benzothiazole core, which is a well-known scaffold in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 6-position of the benzothiazole ring enhances its metabolic stability and bioavailability, making it an attractive moiety for drug design.

In addition to the benzothiazole moiety, the compound incorporates a sulfanyl group linked to an imidazole ring. This sulfanyl-imidazole moiety is particularly interesting as it can interact with biological targets in multiple ways. The sulfanyl group can form hydrogen bonds with polar residues in proteins, while the imidazole ring can engage in metal coordination or act as a ligand for specific enzymes. Such structural features are crucial for designing molecules with high selectivity and potency.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfanyl group into the imidazole ring is a critical step that determines the compound's overall biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency and yield.

Recent research has highlighted the potential of N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide as an inhibitor of various enzymatic targets. Studies have shown that this compound can modulate the activity of kinases and other signaling molecules involved in cancer progression. The benzothiazole and sulfanyl-imidazole moieties are believed to interact with specific residues in these enzymes, leading to inhibition of their catalytic activity. This mechanism has been validated through both computational modeling and experimental assays.

The pharmaceutical industry has shown considerable interest in this compound due to its promising preclinical results. Several research groups have conducted in vitro studies to evaluate its efficacy against various disease models. Initial findings suggest that N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits potent inhibitory effects on tumor cell proliferation and migration. These results have laid the groundwork for further investigation into its potential as an anticancer therapeutic agent.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in recent studies. This property is crucial for developing treatments for central nervous system disorders. Preliminary experiments have demonstrated that N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide can effectively penetrate this barrier, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of computational chemistry in understanding the behavior of N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These studies have helped refine the compound's structure to enhance its binding affinity and reduce potential side effects.

Future directions for research on N-(6-methyl-1,3-benzothiazol-2-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide include exploring its pharmacokinetic properties and conducting large-scale clinical trials. Understanding how the body processes this compound will be essential for optimizing dosages and minimizing adverse effects. Additionally, collaborative efforts between academic researchers and pharmaceutical companies are needed to translate preclinical findings into viable therapeutic options for patients.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-ylyl)-2-{}{1-(3-methylphenyl)-1H-imidazol- Sulfanyl}Acetamide, with CAS number 851131-18-5, represents a significant advancement in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further research aimed at developing novel therapeutic agents for various diseases.